BENGHE Foundational & Exploratory
Check Availability & Pricing

Strategic Sourcing & Technical Profile: 2-Chloro-
5-methoxypyridine-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

2-Chloro-5-
Compound Name:
methoxynicotinaldehyde

Cat. No.: B8099986

Get Quote

\ J

CAS: 1211526-54-3 | Molecular Formula: C7TH6CINOZ2 | Molecular Weight: 171.58 g/mol

Executive Summary: The Scaffold & The Supply Chain

For medicinal chemists, 2-Chloro-5-methoxypyridine-3-carbaldehyde is not merely a catalog
reagent; it is a high-value "ortho-functionalized" pyridine scaffold. Its structural utility lies in the
3-position aldehyde (a versatile handle for reductive aminations, Wittig reactions, or
heterocycle ring closures) adjacent to the 2-position chlorine (a prime site for SNAr
displacements or Buchwald-Hartwig couplings).

However, the supply chain for this specific isomer is fragmented. Unlike commodity pyridines,
this intermediate often suffers from regio-isomeric contamination (specifically from the 2-
methoxy-5-chloro isomer) and oxidative instability. This guide outlines a technical framework for
sourcing, validating, and handling this compound to ensure data integrity in downstream drug
development.

Critical Quality Attributes (CQA) & Impurity Landscape
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Before selecting a supplier, researchers must understand the synthetic origin of the material.
The impurity profile is directly dictated by the synthesis route used by the manufacturer.

A. Synthetic Routes & Associated Impurities

There are two primary industrial routes for synthesizing this scaffold. Knowing which one your
supplier uses allows you to predict specific contaminants.

¢ Route A: Directed Ortho-Lithiation (DOL)

o Mechanism:[1][2][3] Lithiation of 2-chloro-5-methoxypyridine using LDA/LITMP followed by
a DMF quench.

o Risk:[1][2][4][5] High. If temperature control (-78°C) is poor, the "halogen dance"
mechanism can shift the chlorine, or lithiation can occur at the C-4 or C-6 positions.

o Key Impurity:Regioisomers (e.g., 2-chloro-5-methoxypyridine-4-carbaldehyde).
» Route B: Vilsmeier-Haack Formylation

o Mechanism:[1][2][3] Reaction of a precursor (often an acetal or activated pyridine) with
POCI3/DMF.

o Risk:[1][2][4][5] Moderate. Residual phosphorous or chlorinated byproducts.

o Key Impurity:De-methylated byproducts (2-chloro-5-hydroxypyridine-3-carbaldehyde) due
to harsh acidic conditions.

B. The "Isomer Trap"

The most common sourcing failure is receiving the wrong isomer.
o Target: 2-Chloro-5-methoxypyridine-3-carbaldehyde (CAS 1211526-54-3)[6][7]

e Common Decoy: 5-Chloro-2-methoxypyridine-3-carbaldehyde (CAS 1060802-34-9 or
similar)

 Differentiation:1H NMR coupling constants are critical here. The target (2-Cl, 5-OMe)
typically shows a distinct meta-coupling pattern (J ~3.0 Hz) between H4 and H6.
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Supplier Landscape & Sourcing Strategy

Suppliers for this compound fall into three distinct tiers. Your choice should depend on the

development phase.

. . Representative = Recommended . .
Tier Supplier Type Risk Profile
Examples For
Variable. Batch-
to-batch
BLD Pharm, ] ]
Catalog ) Early Discovery consistency
1 Combi-Blocks,
Aggregators ] (mg - 109) fluctuates. CoA
Enamine
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metal data.
Low. High
synthetic
PharmaBlock, Lead Opt/ transparency.
2 Specialty CROs WuXi AppTec, Scale-up (100g -  Will provide ROS
SynTech 1kg) (Route of
Synthesis) upon
request.
Moderate.
Requires
Hebei ] rigorous vendor
Custom GMP / Pilot Plant ) )
3 ] Summedchem, audit. Focus is
Synthesis (>1kg)

Xingrui Industry

on cost-efficiency

over ultra-high

purity.

Technical Sourcing Protocol

Do not rely on the Certificate of Analysis (CoA) alone. Implement this Self-Validating Sourcing

Workflow:
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Figure 1: Risk-mitigated sourcing workflow for pyridine aldehydes. This loop prevents the costly
error of committing to a kilogram batch that fails downstream chemistry.

Quality Control & Handling Protocols

This aldehyde is prone to oxidation (forming the carboxylic acid) and Cannizzaro
disproportionation if stored improperly.

A. In-House Validation Protocol (The "Golden Standard")

Upon receipt of the material, execute the following 3-step validation. This is non-negotiable for
GLP/GMP campaigns.

e 1H NMR (DMSO-d6):
o Check for the aldehyde proton singlet (~10.0 - 10.2 ppm).

o Critical Check: Verify the integration of the methoxy group (3.8-3.9 ppm) relative to the
aldehyde. If the ratio is off, you may have the de-methylated impurity.

o Isomer Check: Confirm two aromatic protons with meta coupling.
e LC-MS (Acidic Method):
o Run a gradient (5-95% MeCN/Water + 0.1% Formic Acid).

o Watch out for: The hydrate form (gem-diol). Pyridine aldehydes often exist as hydrates in
aqueous media, which can confuse purity calculations. The mass spectrum may show
M+18 (M+H20).
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o KF (Karl Fischer) Titration:

o Aldehydes can interfere with standard KF reagents. Use aldehyde-specific KF reagents
(methanol-free, often containing imidazole) to prevent the formation of acetals during
titration, which releases water and gives false high readings.

B. Storage & Stability[4][5][8]

e Atmosphere: Store under Argon or Nitrogen.
o Temperature: -20°C is mandatory for long-term storage (>1 month).

+ Container: Amber glass. Avoid metal spatulas during weighing if the material is sticky (trace
metals can catalyze oxidation).

Strategic Application in Drug Design

Why source this specific scaffold? It is a "privileged structure" for kinase inhibitors.

+ The "Hinge Binder" Logic: The pyridine nitrogen and the aldehyde (converted to an amine or
heterocycle) often interact with the hinge region of ATP-binding sites in kinases.

+ Metabolic Stability: The chlorine atom at C-2 blocks metabolic oxidation at the most reactive
position of the pyridine ring, enhancing the half-life (t1/2) of the final drug candidate.

2-Chloro-5-methoxypyridine-3-carbaldehyde
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Figure 2: Divergent synthesis pathways utilizing the bifunctional nature of the scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b8099986?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

